Cas no 20735-05-1 (9H-Xanthene, 9,9-dichloro-)

9H-Xanthene, 9,9-dichloro- structure
9H-Xanthene, 9,9-dichloro- structure
Product Name:9H-Xanthene, 9,9-dichloro-
CAS No:20735-05-1
MF:C13H8Cl2O
MW:251.108021736145
CID:3903115
PubChem ID:12998423
Update Time:2025-04-22

9H-Xanthene, 9,9-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene, 9,9-dichloro-
    • InChI=1/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8
    • DTXSID90514621
    • SCHEMBL8984710
    • 9,9-dichloro-xanthene
    • 9,9-dichloroxanthene
    • 20735-05-1
    • DB-156847
    • 9,9-dichloro-9H-xanthene
    • Inchi: 1S/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8H
    • InChI Key: SGGIHYKPQIJQJS-UHFFFAOYSA-N
    • SMILES: ClC1(C2C=CC=CC=2OC2C=CC=CC1=2)Cl

Computed Properties

  • Exact Mass: 249.9952203g/mol
  • Monoisotopic Mass: 249.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų
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